Cas no 38348-25-3 (1,2,4-Trithiolane, 3,5-diethyl-, cis-)

1,2,4-Trithiolane, 3,5-diethyl-, cis- structure
38348-25-3 structure
Product Name:1,2,4-Trithiolane, 3,5-diethyl-, cis-
CAS No:38348-25-3
MF:C6H12S3
MW:180.354477882385
CID:292290
PubChem ID:6431294
Update Time:2025-04-19

1,2,4-Trithiolane, 3,5-diethyl-, cis- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Trithiolane, 3,5-diethyl-, cis-
    • 1,2,4-Trithiolane, 3,5-diethyl, syn-
    • FEMA NO. 4030, CIS-
    • 1,2,4-Trithiolane, 3,5-diethyl-, (3R,5S)-rel-
    • 3,5-Diethyl-1,2,4-trithiolane, (Z)-
    • Q27291462
    • FEMA NO. 4297, 3,5-DIETHYL-1,2,4-TRITHIOLANE, CIS-
    • DTXSID20191707
    • SCHEMBL7131311
    • (+/-)3,5-Diethyl-1,2,4-trithiolane, (Z)-
    • UNII-V2YE273DGE
    • 38348-25-3
    • FEMA NO. 4094, 3,5-DIETHYL-1,2,4-TRITHIOLANE, CIS-
    • cis-3,5-Diethyl-1,2,4-trithiolane
    • 3,5-DIETHYL-1,2,4-TRITHIOLANE, CIS-
    • (+/-)-3,5-DIETHYL-1,2,4-TRITHIOLANE, CIS-
    • FEMA No. 4030, Z-
    • V2YE273DGE
    • WQXXXHMEBYGSBG-OLQVQODUSA-N
    • Inchi: 1S/C6H12S3/c1-3-5-7-6(4-2)9-8-5/h5-6H,3-4H2,1-2H3/t5-,6+
    • InChI Key: WQXXXHMEBYGSBG-OLQVQODUSA-N
    • SMILES: S1[C@H](CC)SS[C@@H]1CC

Computed Properties

  • Exact Mass: 180.01026
  • Monoisotopic Mass: 180.01011390g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 74.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 75.9Ų

Experimental Properties

  • PSA: 0
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